![molecular formula C12H17NO2 B2910236 [3-Methyl-4-(morpholin-4-yl)phenyl]methanol CAS No. 678148-51-1](/img/structure/B2910236.png)
[3-Methyl-4-(morpholin-4-yl)phenyl]methanol
Overview
Description
[3-Methyl-4-(morpholin-4-yl)phenyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a morpholine derivative that possesses a unique chemical structure, making it a promising candidate for drug development.
Scientific Research Applications
Antiviral Activity
The compound has been investigated for its antiviral properties. Researchers have explored its effectiveness against specific viruses, aiming to develop novel antiviral drugs. Further studies are needed to understand its mechanism of action and potential clinical applications .
Antitumor Properties
[3-Methyl-4-(morpholin-4-yl)phenyl]methanol has shown promise as an antitumor agent. It may inhibit tumor growth by targeting specific pathways or cellular processes. Researchers are actively studying its efficacy in preclinical models and assessing its safety profile .
Central Nervous System (CNS) Stimulation
The compound exhibits CNS stimulant activity, making it relevant for neurological research. Investigations focus on understanding its impact on neurotransmitter systems, neuronal function, and potential therapeutic applications in CNS disorders .
Analgesic Effects
Researchers have explored the analgesic properties of [3-Methyl-4-(morpholin-4-yl)phenyl]methanol. It may modulate pain perception pathways, making it a candidate for pain management strategies. Clinical trials are necessary to validate its efficacy .
Anticancer Potential
The compound’s structure suggests potential anticancer activity. Studies have investigated its effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Researchers aim to optimize its structure for improved efficacy and reduced toxicity .
Antimicrobial Applications
[3-Methyl-4-(morpholin-4-yl)phenyl]methanol has demonstrated antimicrobial activity against certain pathogens. Researchers explore its use as an antimicrobial agent in pharmaceuticals, disinfectants, or coatings for medical devices .
properties
IUPAC Name |
(3-methyl-4-morpholin-4-ylphenyl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-10-8-11(9-14)2-3-12(10)13-4-6-15-7-5-13/h2-3,8,14H,4-7,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSILPVRSVMCFGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CO)N2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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